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Compound of Interest

Compound Name: 2-Bromo-2,3-dimethylbutane

Cat. No.: B3344068 Get Quote

Technical Support Center: 2-Bromo-2,3-
dimethylbutane
This technical support center provides essential information for the safe handling and use of 2-
Bromo-2,3-dimethylbutane in a laboratory setting. For researchers, scientists, and drug

development professionals, adherence to these guidelines is crucial for ensuring personal

safety and experimental integrity.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Bromo-2,3-dimethylbutane?

A1: 2-Bromo-2,3-dimethylbutane is a chemical that requires careful handling due to its

potential health hazards. It is known to cause skin and serious eye irritation.[1] Inhalation may

lead to respiratory irritation.[2] It is also a flammable liquid and vapor.

Q2: What personal protective equipment (PPE) is mandatory when working with 2-Bromo-2,3-
dimethylbutane?

A2: To ensure safety, the following PPE should be worn:

Gloves: Chemical-resistant gloves are required. Always inspect gloves for integrity before

use.[3]
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Eye/Face Protection: Tightly fitting safety goggles or a face shield are necessary to protect

against splashes.[1]

Lab Coat: A flame-retardant lab coat should be worn to protect from skin contact.

Respiratory Protection: If working outside a fume hood or if exposure limits are exceeded, a

full-face respirator may be required.[1][3]

Q3: What are the proper storage conditions for 2-Bromo-2,3-dimethylbutane?

A3: Store 2-Bromo-2,3-dimethylbutane in a tightly closed container in a cool, dry, and well-

ventilated area.[2][3][4] It should be stored away from incompatible materials such as strong

oxidizing agents, acids, and bases.[4] Keep the compound away from sources of ignition.[2][4]

Q4: How should I dispose of 2-Bromo-2,3-dimethylbutane waste?

A4: Dispose of waste in a suitable, closed container and in accordance with all local, state, and

federal regulations.[2][3][4] Do not allow the chemical to enter drains or the environment.[3]

Q5: What should I do in case of accidental exposure?

A5: Immediate action is crucial in case of exposure:

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and

seek immediate medical attention.[2][3][4]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

plenty of soap and water. Seek medical advice if irritation persists.[1][2][3][4]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do so.

Seek immediate medical attention.[1][2][3][4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention. Never give anything by mouth to an unconscious person.[2][3]
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Issue 1: Unexpected Alkene Formation in Reactions

Symptom: Your reaction yields a mixture of alkenes, primarily 2,3-dimethyl-1-butene and 2,3-

dimethyl-2-butene, instead of the expected substitution product.

Cause: 2-Bromo-2,3-dimethylbutane is a tertiary alkyl halide and is prone to undergoing E2

elimination reactions in the presence of a base.[5][6][7] The choice of base can influence the

predominant alkene product.[7][8]

Resolution:

To favor the formation of the more substituted (Zaitsev) product, 2,3-dimethyl-2-butene,

use a small, strong base like ethoxide.

To favor the formation of the less substituted (Hofmann) product, 2,3-dimethyl-1-butene,

use a bulky, sterically hindered base such as potassium tert-butoxide (t-BuOK).[7][9]

Issue 2: The compound appears discolored or has a strong odor upon opening.

Symptom: The typically colorless liquid has a yellowish tint or an unusually sharp, pungent

odor.

Cause: This could indicate degradation of the compound, possibly due to improper storage,

exposure to light, or contamination. Over time, bromoalkanes can decompose, potentially

releasing hydrogen bromide (HBr).

Resolution:

Do not use the compound if you suspect it has degraded, as this could impact your

experimental results and potentially pose an increased safety risk.

Ensure the compound is stored in a dark place and under an inert atmosphere as

recommended for some similar compounds to minimize degradation.[10]

If purity is critical, consider re-purifying the material by distillation, taking appropriate safety

precautions.
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Quantitative Data
Property Value Source

Molecular Formula C₆H₁₃Br [11][12][13]

Molecular Weight 165.07 g/mol [11][12]

CAS Number 594-52-5 [11][12][13][14]

Boiling Point 147.26 °C (estimate) [11]

Melting Point 25 °C [11]

Density 1.1804 g/cm³ [11]

Refractive Index 1.4507 [11]
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Safe Handling Workflow for 2-Bromo-2,3-dimethylbutane
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Caption: A workflow for the safe handling of 2-Bromo-2,3-dimethylbutane.
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Key Safety Precautions for 2-Bromo-2,3-dimethylbutane

Primary Hazards

Control Measures

2-Bromo-2,3-dimethylbutane
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Wear PPE Follow First Aid Use in Fume Hood Proper Storage

Click to download full resolution via product page

Caption: Logical relationships of safety precautions for 2-Bromo-2,3-dimethylbutane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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